Cas no 161765-88-4 ((4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate)

• Product Name: (4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate
• CAS No: 161765-88-4
• MF: C₂₂H₂₄O₇
• MW: 400.421767234802
• CID: 109818
• PubChem ID: 18665295
• Update Time: 2025-07-23

(4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate Chemical and Physical Properties

Names and Identifiers

• (4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate
• b-D-Galactopyranoside, ethyl4,6-O-(phenylmethylene)-, 2-benzoate
• ETHYL 2-O-BENZOYL-4,6-O-BENZYLIDENE-BETA-D-GALACTOPYRANOSIDE
• ETHYL 2-O-BENZOYL-4,6-O-BENZYLIDENE-β-D-GALACTOPYRANOSIDE
• Ethyl 2-O-benzoyl-4,6-O-benzylidene-b-D-galactopyranoside
• SCHEMBL7749466
• [(4Ar,6R,7R,8S,8aR)-6-ethoxy-8-hydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate
• 161765-88-4
• (4AR,6R,7R,8S,8AR)-6-ETHOXY-8-HYDROXY-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-YL BENZOATE

• Inchi： 1S/C22H24O7/c1-2-25-22-19(28-20(24)14-9-5-3-6-10-14)17(23)18-16(27-22)13-26-21(29-18)15-11-7-4-8-12-15/h3-12,16-19,21-23H,2,13H2,1H3/t16-,17+,18+,19-,21?,22-/m1/s1
• InChI Key： UQKSBSDJBOGBHB-PHEVYMEASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OC(C1C=CC=CC=1)=O)OCC

Computed Properties

• Exact Mass: 400.15200
• Monoisotopic Mass: 400.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 570.0±50.0 °C(Predicted)
• PSA: 83.45000
• LogP: 2.44850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on (4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate

(4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate: A Comprehensive Overview

The compound (4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate with CAS number 161765-88-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential bioactive properties. Recent studies have highlighted its role in various biological systems and its potential applications in drug development.

The molecular structure of (4aR,6R,7R,8S,8aR)-6-Ethoxy-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin is characterized by a fused ring system with multiple stereogenic centers. The presence of an ethoxy group at position 6 and a hydroxyl group at position 8 introduces significant stereochemical complexity. Additionally, the benzoate moiety attached to the hexahydropyrano[3,2-d][1,3]dioxin ring system contributes to the molecule's unique physicochemical properties.

Recent research has focused on the bioactivity of this compound and its derivatives. Studies have demonstrated that (4aR)-configured compounds exhibit potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this compound shows promise as a lead molecule for the development of anti-inflammatory agents due to its ability to modulate key inflammatory mediators.

The synthesis of (4aR)-configured hexahydropyrano[3,2-d][1,3]dioxin derivatives has been optimized in recent years through advanced stereoselective methodologies. A 2022 paper in *Organic Letters* detailed a novel approach using asymmetric catalysis to achieve high enantioselectivity in the construction of this complex ring system. This advancement has significantly facilitated further research into the pharmacological properties of this compound.

In terms of applications, benzoate esters like this compound are being explored for their potential in drug delivery systems due to their ability to enhance solubility and bioavailability. A 2023 review in *Drug Delivery and Translational Research* highlighted the importance of such esters in improving the pharmacokinetics of poorly soluble drugs.

Moreover, computational studies have provided insights into the molecular interactions of (4aR)-configured hexahydropyrano[3,2-d][1,3]dioxin derivatives with target proteins. Using molecular docking simulations and quantum mechanics calculations researchers have identified key residues responsible for binding affinity which could guide future medicinal chemistry efforts.

Looking ahead the development of novel analogs based on this structure holds great promise for advancing therapeutic interventions particularly in areas such as neurodegenerative diseases and cancer where modulation of specific signaling pathways is critical.